Cas no 2227823-30-3 (rac-(1R,3S)-2,2-dimethyl-3-3-(propan-2-yl)phenylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-3-(propan-2-yl)phenylcyclopropan-1-amine
• CAS No: 2227823-30-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5854115
• PubChem ID: 165969700
• Update Time: 2025-11-01

rac-(1R,3S)-2,2-dimethyl-3-3-(propan-2-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-3-(propan-2-yl)phenylcyclopropan-1-amine
• EN300-1755916
• 2227823-30-3
• rac-(1R,3S)-2,2-dimethyl-3-[3-(propan-2-yl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C14H21N/c1-9(2)10-6-5-7-11(8-10)12-13(15)14(12,3)4/h5-9,12-13H,15H2,1-4H3/t12-,13-/m1/s1
• InChI Key： AVPBPCDFYXOCFH-CHWSQXEVSA-N
• SMILES： N[C@@H]1[C@@H](C2C=CC=C(C(C)C)C=2)C1(C)C

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-3-(propan-2-yl)phenylcyclopropan-1-amine

Introduction to rac-(1R,3S)-2,2-dimethyl-3-(propan-2-yl)phenylcyclopropan-1-amine (CAS No. 2227823-30-3)

rac-(1R,3S)-2,2-dimethyl-3-(propan-2-yl)phenylcyclopropan-1-amine, with the CAS number 2227823-30-3, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropanamines and is characterized by its unique structural features, including a cyclopropane ring and a substituted phenyl group. The racemic nature of this compound implies the presence of both enantiomers, which can have distinct biological activities and pharmacological properties.

The synthesis and characterization of rac-(1R,3S)-2,2-dimethyl-3-(propan-2-yl)phenylcyclopropan-1-amine have been extensively studied in recent years. One of the key challenges in the synthesis of this compound is achieving high stereoselectivity. Various methods have been developed to synthesize this compound, including asymmetric catalysis and chiral resolution techniques. These methods not only enhance the efficiency of the synthesis but also ensure the purity and quality of the final product.

In terms of its biological activity, rac-(1R,3S)-2,2-dimethyl-3-(propan-2-yl)phenylcyclopropan-1-amine has shown promising results in several preclinical studies. Research has indicated that this compound exhibits potent activity against various biological targets, including enzymes and receptors. For instance, it has been reported to act as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug discovery in areas such as neurodegenerative diseases and pain management.

One of the notable applications of rac-(1R,3S)-2,2-dimethyl-3-(propan-2-yl)phenylcyclopropan-1-amine is in the development of novel therapeutic agents for central nervous system (CNS) disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier (BBB), making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate specific receptors involved in neurotransmission suggests that it could be useful in managing symptoms associated with these disorders.

The pharmacokinetic properties of rac-(1R,3S)-2,2-dimethyl-3-(propan-2-yl)phenylcyclopropan-1-amine have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

In addition to its potential therapeutic applications, rac-(1R,3S)-2,2-dimethyl-3-(propan-2-yl)phenylcyclopropan-1-amine has been used as a tool compound in academic research to study various biological processes. Its unique structural features make it an excellent probe for investigating receptor-ligand interactions and signaling pathways. This has led to a deeper understanding of the mechanisms underlying various diseases and has opened up new avenues for drug discovery.

The safety profile of rac-(1R,3S)-2,2-dimethyl-3-(propan-2-yl)phenylcyclopropan-1-amine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(propan-2-ylyl)phenylcyclopropan-l -amine (CAS No. 2227823 - 30 - 3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activity, and good safety profile make it an attractive candidate for further investigation and development as a novel therapeutic agent for various diseases.